Cas no 1807145-25-0 (2-(Difluoromethyl)-5-methyl-6-nitropyridine-3-sulfonyl chloride)

• Product Name: 2-(Difluoromethyl)-5-methyl-6-nitropyridine-3-sulfonyl chloride
• CAS No: 1807145-25-0
• MF: C₇H₅ClF₂N₂O₄S
• MW: 286.640406370163
• CID: 4897546
• Update Time: 2025-10-30

2-(Difluoromethyl)-5-methyl-6-nitropyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-methyl-6-nitropyridine-3-sulfonyl chloride

• Inchi： 1S/C7H5ClF2N2O4S/c1-3-2-4(17(8,15)16)5(6(9)10)11-7(3)12(13)14/h2,6H,1H3
• InChI Key： QRWPHRKSTCAMAN-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(C)=C([N+](=O)[O-])N=C1C(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 394
• XLogP3: 2.1
• Topological Polar Surface Area: 101

Additional information on 2-(Difluoromethyl)-5-methyl-6-nitropyridine-3-sulfonyl chloride

Comprehensive Overview of 2-(Difluoromethyl)-5-methyl-6-nitropyridine-3-sulfonyl chloride (CAS No. 1807145-25-0)

2-(Difluoromethyl)-5-methyl-6-nitropyridine-3-sulfonyl chloride (CAS No. 1807145-25-0) is a highly specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the nitropyridine family, characterized by its unique difluoromethyl and nitro functional groups, which enhance its reactivity and versatility in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential as a building block for designing novel bioactive molecules.

The molecular structure of 2-(Difluoromethyl)-5-methyl-6-nitropyridine-3-sulfonyl chloride features a pyridine core substituted with a sulfonyl chloride group at the 3-position, a methyl group at the 5-position, and a nitro group at the 6-position. The difluoromethyl moiety at the 2-position introduces electron-withdrawing properties, making it a valuable intermediate for cross-coupling reactions and nucleophilic substitutions. Its CAS No. 1807145-25-0 is frequently searched in chemical databases, reflecting its growing relevance in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 2-(Difluoromethyl)-5-methyl-6-nitropyridine-3-sulfonyl chloride has surged, driven by their enhanced metabolic stability and bioavailability in pharmaceutical applications. This aligns with the broader trend of fluorine chemistry gaining traction in medicinal chemistry. Searches for "nitropyridine derivatives" and "sulfonyl chloride applications" have spiked, indicating strong interest in this niche. The compound’s ability to act as a sulfonylation reagent further underscores its utility in synthesizing sulfonamides, a class of compounds with diverse biological activities.

From an industrial perspective, 2-(Difluoromethyl)-5-methyl-6-nitropyridine-3-sulfonyl chloride is often employed in the development of crop protection agents and pharmaceutical intermediates. Its nitro and difluoromethyl groups contribute to its efficacy in targeting specific enzymatic pathways, a hot topic in precision agriculture and personalized medicine. Online queries such as "pyridine-based agrochemicals" and "fluorine in drug design" highlight the compound’s intersection with these trending fields.

Quality control and synthesis optimization are critical for 2-(Difluoromethyl)-5-methyl-6-nitropyridine-3-sulfonyl chloride, as impurities can affect downstream applications. Analytical techniques like HPLC and NMR spectroscopy are commonly used to ensure purity, a concern frequently raised in forums discussing "chemical synthesis challenges." The compound’s stability under various conditions is also a subject of research, particularly for storage and transportation in global supply chains.

In conclusion, 2-(Difluoromethyl)-5-methyl-6-nitropyridine-3-sulfonyl chloride (CAS No. 1807145-25-0) represents a cutting-edge chemical intermediate with broad applicability. Its unique structural features and alignment with industry trends make it a focal point for innovation. As searches for "specialty chemicals" and "high-value intermediates" continue to rise, this compound is poised to play a pivotal role in advancing synthetic chemistry and applied research.